Cas no 1016775-64-6 (2-[methyl(sulfamoyl)amino]acetic acid)

• Product Name: 2-[methyl(sulfamoyl)amino]acetic acid
• CAS No: 1016775-64-6
• MF: C₃H₈N₂O₄S
• MW: 168.171619415283
• CID: 4567089
• PubChem ID: 24696487
• Update Time: 2025-05-23

2-[methyl(sulfamoyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[methyl(sulfamoyl)amino]acetic acid

• Inchi： 1S/C3H8N2O4S/c1-5(2-3(6)7)10(4,8)9/h2H2,1H3,(H,6,7)(H2,4,8,9)
• InChI Key： VIEQDXXIWIODFD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(S(N)(=O)=O)C

Computed Properties

• Exact Mass: 168.020478g/mol
• Monoisotopic Mass: 168.020478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.17g/mol
• XLogP3: -1.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[methyl(sulfamoyl)amino]acetic acid

Professional Introduction to 2-[methyl(sulfamoyl)amino]acetic acid (CAS No. 1016775-64-6)

2-[methyl(sulfamoyl)amino]acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1016775-64-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif comprising a methyl sulfamoyl group and an amino acetic acid backbone, exhibits a range of potential applications that span from drug development to biochemical research. The molecular structure of this compound not only makes it an intriguing subject for synthetic chemists but also opens up avenues for exploring its pharmacological properties and biological interactions.

The chemical formula of 2-[methyl(sulfamoyl)amino]acetic acid can be represented as C₄H₈NO₄S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. This arrangement contributes to its distinct physicochemical properties, such as solubility in polar solvents and a certain degree of stability under standard conditions. These characteristics make it a viable candidate for various laboratory applications, including as an intermediate in the synthesis of more complex molecules.

In recent years, the interest in sulfonamide derivatives has surged due to their broad spectrum of biological activities. The presence of the methyl sulfamoyl group in 2-[methyl(sulfamoyl)amino]acetic acid positions it as a potential building block for sulfonamide-based drugs. Sulfonamides are well-known for their antimicrobial properties and have been widely used in treating infections caused by bacteria and other pathogens. The structural features of this compound may enable it to interact with biological targets in novel ways, thereby offering new therapeutic strategies.

One of the most compelling aspects of 2-[methyl(sulfamoyl)amino]acetic acid is its versatility in chemical modifications. The compound’s reactive sites—such as the amino group and the sulfonamide moiety—can be selectively functionalized to produce derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where the ability to fine-tune molecular structures is crucial for optimizing efficacy and minimizing side effects. Researchers have leveraged similar scaffolds to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

Current research endeavors are exploring the pharmacological potential of 2-[methyl(sulfamoyl)amino]acetic acid by investigating its interactions with various biological receptors and enzymes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings align with the growing recognition of the importance of modulating such pathways in treating chronic conditions. Additionally, the compound’s ability to cross cell membranes may enhance its bioavailability, making it a promising candidate for oral administration.

The synthesis of 2-[methyl(sulfamoyl)amino]acetic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions ensures high yields and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and environmental impact. Green chemistry principles are being increasingly adopted, emphasizing sustainable practices such as solvent recovery and catalytic processes that minimize waste.

The role of computational chemistry in understanding the behavior of 2-[methyl(sulfamoyl)amino]acetic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. Such insights are invaluable for designing experiments aimed at validating these predictions experimentally. High-throughput screening methods further accelerate the process by enabling rapid testing of numerous derivatives against relevant biological assays.

In conclusion, 2-[methyl(sulfamoyl)amino]acetic acid (CAS No. 1016775-64-6) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features, combined with its reactivity and solubility characteristics, make it a versatile tool for chemists and biologists alike. As our understanding of its pharmacological properties continues to evolve, so too will its applications across medicine and biotechnology. The ongoing exploration of this compound underscores the dynamic nature of chemical research and its ability to drive innovation in healthcare.